molecular formula C8H5BrN2OS B8639358 4-Amino-3-bromothieno[3,2-c]pyridine-7-carbaldehyde CAS No. 832697-62-8

4-Amino-3-bromothieno[3,2-c]pyridine-7-carbaldehyde

Cat. No.: B8639358
CAS No.: 832697-62-8
M. Wt: 257.11 g/mol
InChI Key: QPJBZAMRSZUCLA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Amino-3-bromothieno[3,2-c]pyridine-7-carbaldehyde is a useful research compound. Its molecular formula is C8H5BrN2OS and its molecular weight is 257.11 g/mol. The purity is usually 95%.
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Properties

CAS No.

832697-62-8

Molecular Formula

C8H5BrN2OS

Molecular Weight

257.11 g/mol

IUPAC Name

4-amino-3-bromothieno[3,2-c]pyridine-7-carbaldehyde

InChI

InChI=1S/C8H5BrN2OS/c9-5-3-13-7-4(2-12)1-11-8(10)6(5)7/h1-3H,(H2,10,11)

InChI Key

QPJBZAMRSZUCLA-UHFFFAOYSA-N

Canonical SMILES

C1=C(C2=C(C(=CS2)Br)C(=N1)N)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of Example 277E (1 g, 3.86 mmol) in THF (100 mL) was treated with MnO2 (2.66 g, 42.1 mmol), stirred overnight at room temperature, and filtered through diatomaceous earth (Celite®). The pad was washed with THF and dichloromethane and the combined filtrates were concentrated to provide 0.88 g (89% yield) of the desired product. MS (ESI(+)) m/e 256.8, 258.8 (M+H)+.
Quantity
1 g
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One
Name
Quantity
2.66 g
Type
catalyst
Reaction Step One
Yield
89%

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